Cas no 400878-02-6 (3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 400878-02-6
• MF: C₆H₇N₃O₅
• MW: 201.136881113052
• CID: 879000
• Update Time: 2023-08-02

3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,5-ethoxy-4-nitro-(9CI)
• STL406656
• 5-ethoxy-4-nitro-1H-pyrazole-3-carboxylic acid
• 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H7N3O5/c1-2-14-5-4(9(12)13)3(6(10)11)7-8-5/h2H2,1H3,(H,7,8)(H,10,11)
• InChI Key： BIRMXKBYQVCDSU-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=C(C(=O)O)NN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.039
• Monoisotopic Mass: 201.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives